Cas no 2445792-40-3 (N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide)

• Product Name: N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide
• CAS No: 2445792-40-3
• MF: C₂₃H₃₅N₃O₄S
• MW: 449.606704950333
• CID: 5359562
• Update Time: 2025-06-14

N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide
• Z4121492388
• N-{4-[(cyclopropylmethyl)sulfamoyl]phenyl}-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide

• Inchi： 1S/C23H35N3O4S/c27-22(26-15-5-2-6-20(26)16-23(28)13-3-1-4-14-23)25-19-9-11-21(12-10-19)31(29,30)24-17-18-7-8-18/h9-12,18,20,24,28H,1-8,13-17H2,(H,25,27)
• InChI Key： FUMQIKUNHISDQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(N1CCCCC1CC1(CCCCC1)O)=O)(NCC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 705
• XLogP3: 3
• Topological Polar Surface Area: 107

Additional information on N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide

Recent Advances in the Study of N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide (CAS: 2445792-40-3)

In recent years, the compound N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide (CAS: 2445792-40-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, with its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These advancements have facilitated the production of high-quality batches for further pharmacological evaluation.

Pharmacological studies have revealed that this compound exhibits a high affinity for specific molecular targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo experiments suggest that it may modulate neurotransmitter systems, making it a potential candidate for treating neurological disorders such as depression, anxiety, and chronic pain. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point of recent research, with studies demonstrating its favorable pharmacokinetic properties.

In addition to its CNS activity, N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide has shown promise in oncology research. Recent findings indicate that it may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. These results have spurred further investigation into its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Ongoing research aims to optimize the compound's properties through structural modifications and formulation improvements, with the goal of advancing it to clinical trials.

In conclusion, N-[4-(Cyclopropylmethylsulfamoyl)phenyl]-2-[(1-hydroxycyclohexyl)methyl]piperidine-1-carboxamide (CAS: 2445792-40-3) represents a promising avenue for therapeutic development in both neurology and oncology. Continued research efforts are essential to fully elucidate its mechanism of action and therapeutic potential, paving the way for its eventual clinical application.